N,3-dimethyl-N-(4-methylcyclohexyl)furan-2-carboxamide

• IUPAC Name: N,3-dimethyl-N-(4-methylcyclohexyl)furan-2-carboxamide
• InChI: InChI=1S/C14H21NO2/c1-10-4-6-12(7-5-10)15(3)14(16)13-11(2)8-9-17-13/h8-10,12H,4-7H2,1-3H3
• InChI Key: JWQPLSNYIWGSRB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N(C)C(=O)C2=C(C=CO2)C
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

N,3-dimethyl-N-(4-methylcyclohexyl)furan-2-carboxamide is a chemical compound that belongs to the class of amides. It is also known as DMCMF and has a molecular formula of C16H25NO2. The compound is commonly used in scientific research due to its unique properties and potential applications.

Mechanism of Action

DMCMF works by binding to the GABAA receptor, which is a type of receptor found in the brain. This binding enhances the inhibitory effects of GABA, a neurotransmitter that is responsible for reducing brain activity. This results in a decrease in anxiety and an increase in sedation.
Biochemical and Physiological Effects
DMCMF has been shown to have a number of biochemical and physiological effects. In addition to its anxiolytic and sedative effects, it has also been shown to have anticonvulsant properties. It has been suggested that DMCMF may be useful in the treatment of epilepsy and other seizure disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMCMF is its relatively simple synthesis method. This makes it easy to produce in a laboratory setting. Additionally, its unique properties make it useful in a wide range of scientific research applications. However, there are also limitations to its use. DMCMF has not been extensively studied in humans, and its long-term effects are not well understood. Additionally, its potential for abuse and addiction must be taken into consideration.

Future Directions

There are a number of potential future directions for research involving DMCMF. One area of interest is its potential use in the treatment of anxiety disorders and insomnia. Further studies are needed to determine the optimal dosage and administration methods for these conditions. Additionally, DMCMF may have potential applications in the treatment of epilepsy and other seizure disorders. Further research is needed to fully understand its anticonvulsant properties. Finally, DMCMF may have potential applications in the field of drug addiction. It has been suggested that it may be useful in the treatment of withdrawal symptoms associated with drug addiction. Further studies are needed to determine its effectiveness in this area.
Conclusion
In conclusion, N,3-dimethyl-N-(4-methylcyclohexyl)furan-2-carboxamide is a unique chemical compound with a wide range of potential scientific research applications. Its synthesis method is relatively simple, and it has been shown to have anxiolytic, sedative, and anticonvulsant properties. However, its long-term effects and potential for abuse must be taken into consideration. Future research is needed to fully understand the potential applications of DMCMF in the fields of neuroscience, epilepsy, and drug addiction.

Synthesis Methods

The synthesis of DMCMF involves the reaction of 4-methylcyclohexanone with furan-2-carboxylic acid in the presence of a catalyst such as hydrochloric acid. The resulting product is then reacted with dimethylamine to form DMCMF. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

DMCMF has a wide range of potential scientific research applications. One of its primary uses is in the field of neuroscience, where it is used as a GABAA receptor modulator. The compound has been shown to have anxiolytic and sedative effects, making it useful in the treatment of anxiety disorders and insomnia.